Cas no 112947-60-1 (1,2,3,4,5,6,7,8-octakis(dichloromethyl)anthracene)

• Product Name: 1,2,3,4,5,6,7,8-octakis(dichloromethyl)anthracene
• CAS No: 112947-60-1
• MF: C₂₂H₁₀Cl₁₆
• MW: 841.562791347504
• CID: 2609820
• PubChem ID: 71336895
• Update Time: 2025-04-21

1,2,3,4,5,6,7,8-octakis(dichloromethyl)anthracene Chemical and Physical Properties

Names and Identifiers

• 1,2,3,4,5,6,7,8-octakis(dichloromethyl)anthracene
• 112947-60-1
• DTXSID30764663

• Inchi： 1S/C22H10Cl16/c23-15(24)7-3-1-4-6(2-5(3)9(17(27)28)13(21(35)36)11(7)19(31)32)10(18(29)30)14(22(37)38)12(20(33)34)8(4)16(25)26/h1-2,15-22H
• InChI Key： LIDFSJWNUZOPLN-UHFFFAOYSA-N
• SMILES： ClC(C1C(C(Cl)Cl)=C(C(Cl)Cl)C(C(Cl)Cl)=C2C=C3C(C(Cl)Cl)=C(C(Cl)Cl)C(C(Cl)Cl)=C(C(Cl)Cl)C3=CC2=1)Cl

Computed Properties

• Exact Mass: 841.568093Da
• Monoisotopic Mass: 833.579893Da
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 0
• Heavy Atom Count: 38
• Rotatable Bond Count: 8
• Complexity: 638
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 13.3
• Topological Polar Surface Area: 0Ų